Cas no 103956-00-9 (Methyl 6-amino-1H-indole-4-carboxylate)

• Product Name: Methyl 6-amino-1H-indole-4-carboxylate
• CAS No: 103956-00-9
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD03094986
• CID: 137911
• PubChem ID: 24727993
• Update Time: 2025-05-25

Methyl 6-amino-1H-indole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-4-indolecarboxylate
• 6-Amino-1H-indole-4-carboxylic acid methyl ester
• 6-Amino-1H-indole-4-carboxylic acid methyl ester
• methyl 6-amino-1H-indole-4-carboxylate
• 6-Amino-4-indolecarboxylate
• Methyl 6-aminoindole-4-carboxylate
• 6-AMINOINDOLE-4-CARBOXYLIC ACID METHYL ESTER
• 6-AMINO-4-INDOLECARBOXYLIC ACID METHYL ESTER
• Methyl 6-Amino-4-indolecarboxylate Hydrochloride
• 1H-Indole-4-carboxylic acid, 6-aMino-, Methyl ester
• 1H-Indole-4-carboxylicacid,6-amino-,methylester(9CI)
• Jsp000396
• Methyl6-Amino-4-indolecarboxylate
• EBD31197
• STL302076
• TRA0072769
• RP24993
• SB14874
• Z1198161526
• AS-38081
• J-522525
• J-001072
• EN300-214071
• AKOS005208366
• CS-W003012
• A800858
• methyl 6-azanyl-1H-indole-4-carboxylate
• 103956-00-9
• CCG-358167
• AC-3041
• AM807340
• SY003648
• FT-0712529
• MFCD03094986
• DTXSID60646089
• SCHEMBL2210582
• DB-012753
• DTXCID30596840
• M50094
• 826-603-6
• Methyl 6-amino-1H-indole-4-carboxylate

• MDL： MFCD03094986
• Inchi： 1S/C10H10N2O2/c1-14-10(13)8-4-6(11)5-9-7(8)2-3-12-9/h2-5,12H,11H2,1H3
• InChI Key： PKIUHYJRVJSXEX-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=CC2=C1C=CN2)N)=O

Computed Properties

• Exact Mass: 190.07400
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.1
• XLogP3: 1.2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.339
• Boiling Point: 429.8℃ at 760 mmHg
• Flash Point: 213.7℃
• PSA: 68.11000
• LogP: 2.11790

Methyl 6-amino-1H-indole-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on Methyl 6-amino-1H-indole-4-carboxylate

Methyl 6-amino-1H-indole-4-carboxylate (CAS No. 103956-00-9): A Comprehensive Overview

Methyl 6-amino-1H-indole-4-carboxylate, identified by the CAS registry number 103956-00-9, is a significant compound in the field of organic chemistry and pharmacology. This compound, characterized by its indole ring structure, has garnered attention due to its potential applications in drug discovery and chemical synthesis. The indole moiety, a heterocyclic aromatic structure, is a common feature in numerous bioactive compounds, making Methyl 6-amino-1H-indole-4-carboxylate a valuable molecule for further exploration.

The synthesis of Methyl 6-amino-1H-indole-4-carboxylate involves a series of well-established organic reactions, including nucleophilic substitutions and condensations. Researchers have optimized these processes to achieve high yields and purity, ensuring the compound's reliability for subsequent studies. The methyl ester group attached to the indole ring enhances the compound's solubility and stability, making it suitable for various experimental conditions.

Recent studies have highlighted the potential of Methyl 6-amino-1H-indole-4-carboxylate as a precursor in the development of novel pharmaceutical agents. Its ability to act as a building block for more complex molecules has been exploited in the design of anti-inflammatory, anticancer, and neuroprotective drugs. For instance, derivatives of this compound have shown promising results in inhibiting key enzymes involved in inflammatory pathways, suggesting its role in future therapeutic interventions.

In addition to its pharmacological applications, Methyl 6-amino-1H-indole-4-carboxylate has been utilized in material science for the synthesis of advanced materials. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. Researchers have explored its use in creating light-emitting diodes (LEDs) and photovoltaic devices, where its stability and emission characteristics are advantageous.

The structural versatility of Methyl 6-amino-1H-indole-4-carboxylate also extends to its role in catalysis. Studies have demonstrated that this compound can serve as a ligand in metal-catalyzed reactions, enhancing reaction efficiency and selectivity. Its ability to coordinate with transition metals makes it a valuable tool in asymmetric synthesis and cross-coupling reactions.

From an environmental perspective, the biodegradability and ecological impact of Methyl 6-amino-1H-indole-4-carboxylate have been assessed to ensure sustainable practices. Research indicates that under specific conditions, the compound undergoes efficient biodegradation, minimizing its environmental footprint. This aspect is crucial for its large-scale production and application across various industries.

In conclusion, Methyl 6-amino-1H-indole-4-carboxylate (CAS No. 103956-00-9) stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its structural features, synthetic accessibility, and biological activity position it as a key molecule for future research and development. As ongoing studies continue to uncover new potentials, this compound is poised to make significant contributions to both academic and industrial advancements.